3,5-Dichloro-2-(methoxymethoxy)benzaldehyde

• Molecular Formula: C9H8Cl2O3
• Molecular Weight: 235.06 g/mol
• IUPAC Name: 3,5-dichloro-2-(methoxymethoxy)benzaldehyde
• InChI: InChI=1S/C9H8Cl2O3/c1-13-5-14-9-6(4-12)2-7(10)3-8(9)11/h2-4H,5H2,1H3
• InChI Key: ZKKXJAACKMRAON-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=C(C=C(C=C1Cl)Cl)C=O

Description

3,5-Dichloro-2-(methoxymethoxy)benzaldehyde is a useful research compound. Its molecular formula is C9H8Cl2O3 and its molecular weight is 235.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Dichloro-2-hydroxy-benzaldehyde (200 mg, 1.57 mmol) was placed in a 20 mL reaction vessel, and dissolved in 4.7 mL of dry dichloromethane. To the solution were added N,N-diisopropylethylamine (0.40 mL, 2.3 mmol), 4-dimethylaminopyridine (13 mg, 0.11 mmol), and chloromethyl methyl ether (149 μL, 1.96 mmol). After being stirred at room temperature overnight, the reaction mixture was diluted with 100 mL of ethyl acetate and 20 mL of 1N HCl, and extracted. The organic layer was washed with 1N HCl, saturated NaHCO3 aqueous solution, brine, and dried over MgSO4. After filtration, the filtrate was concentrated in vacuo, and the residue was purified by silica gel column chromatography (hexane/ethyl acetate) to obtain the title compound as a white solid (314.4 mg, 85%).